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Compound of Interest

Compound Name: 2,6-Nonadienal

Cat. No.: B1213864 Get Quote

An In-depth Technical Guide to the Sensory Perception and Odor Threshold of 2,6-Nonadienal

Introduction
2,6-Nonadienal (C₉H₁₄O) is a potent, unsaturated aliphatic aldehyde renowned for its

significant contribution to the aroma profiles of numerous fruits, vegetables, and other natural

products. It is a prominent member of the "green leaf volatiles" (GLVs), a class of compounds

released by plants upon tissue damage that play crucial roles in plant defense and signaling.

The (2E,6Z) isomer, in particular, is a key character-impact compound responsible for the fresh,

green aroma of cucumbers, melon, and violet leaf absolute.[1][2][3] Due to its extremely low

odor threshold, even trace amounts of 2,6-Nonadienal can have a profound effect on the

overall sensory profile of foods, beverages, and fragrances.[1]

This technical guide provides a comprehensive overview of the sensory perception and odor

threshold of 2,6-Nonadienal isomers. It is intended for researchers, scientists, and drug

development professionals, offering detailed data, experimental protocols, and insights into its

mechanism of perception.

Physicochemical and Sensory Properties
2,6-Nonadienal exists as several geometric isomers, with the (2E,6Z) and (2E,6E) forms being

the most commercially and sensorially significant. While chemically similar, these isomers

possess distinct sensory characteristics.
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Physicochemical Data
The fundamental physical and chemical properties of the primary isomers of 2,6-Nonadienal
are summarized below.

Property (2E,6Z)-Nonadienal (2E,6E)-Nonadienal

CAS Number 557-48-2 17587-33-6

Molecular Formula C₉H₁₄O C₉H₁₄O

Molecular Weight 138.21 g/mol 138.21 g/mol

Appearance Colorless to pale yellow liquid Colorless to pale yellow liquid

Boiling Point 94-95 °C @ 18 mmHg Not specified

Density ~0.86 g/mL @ 25 °C 0.856-0.864 g/mL @ 25 °C

Refractive Index n20/D 1.474 n20/D 1.439-1.445

Flash Point 83 °C (181 °F) 87 °C (189 °F)

(Data sourced from multiple references)

Sensory Profile
The isomers of 2,6-Nonadienal have distinct and powerful odor profiles. The (2E,6Z) isomer is

the most utilized in the flavor and fragrance industry for its characteristic fresh notes.[1]

Isomer Sensory Descriptors

(2E,6Z)-Nonadienal

Intense green, cucumber, violet leaf, melon,

fatty, watery, herbaceous.[2][4] Described as

extremely powerful and diffusive.[4]

(2E,6E)-Nonadienal
Fresh, green, cucumber, melon, vegetative with

fatty and citrus nuances.[5]

(2Z,6E)-Nonadienal
No distinct odor and/or flavor descriptions were

found in the provided search results.[6]
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Odor Threshold Values
The odor threshold is the lowest concentration of a substance that can be perceived by the

human sense of smell. 2,6-Nonadienal is known for its exceptionally low odor detection

threshold (ODT), making it a high-impact aroma compound. Threshold values can vary

significantly based on the medium (air, water), temperature, and the specific methodology used

for determination.

Isomer Medium Threshold Value Notes / Reference

(2E,6Z)-Nonadienal General
In the order of ppb

(parts-per-billion)

A very powerful note

that must be used in

dilution.[1]

(2E,6Z)-Nonadienal Water 2 ng/L (0.002 ppb)
Detectable threshold

concentration.[7]

(2E,6Z)-Nonadienal Water (leading to air)
>10 ng/L (>0.01 ppb)

@ 42°C

Aqueous

concentration at which

the compound

becomes detectable in

the air of a shower

stall.[7][8]

Nonadienols (related

alcohols)
Air ~50 ppb (estimated)

For comparison, the

related alcohol has a

significantly higher

estimated threshold.

[9]

Mechanism of Olfactory Perception
The perception of 2,6-Nonadienal, like other odorants, is initiated by its interaction with

Olfactory Receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal

epithelium. These receptors are G protein-coupled receptors (GPCRs). The binding event

triggers a sophisticated intracellular signaling cascade, converting the chemical signal into an

electrical one that is transmitted to the brain.[10][11]
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Olfactory Signal Transduction Pathway
Binding: An odorant molecule (2,6-Nonadienal) binds to a specific Olfactory Receptor (OR).

G Protein Activation: The activated OR interacts with a heterotrimeric G protein (Gαolf),

causing the Gαolf subunit to exchange GDP for GTP.[11]

Adenylyl Cyclase Activation: The activated Gαolf-GTP complex binds to and activates type III

adenylyl cyclase (ACIII).[10][11]

cAMP Production: ACIII catalyzes the conversion of ATP to cyclic AMP (cAMP), rapidly

increasing the intracellular concentration of this second messenger.[11]

Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) cation

channels.[10]

Depolarization: The opening of CNG channels allows an influx of Na⁺ and Ca²⁺ ions, leading

to the depolarization of the neuron's membrane. This initial depolarization is amplified by the

opening of Ca²⁺-gated chloride channels.[11]

Action Potential: If the depolarization reaches the threshold, an action potential is generated

and propagated along the axon to the olfactory bulb in the brain, where the signal is

processed further.
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Start: Define Objective
(e.g., ODT of 2,6-Nonadienal in water)

Panelist Screening
(Normosmic, Trained)

Sample Preparation
(Ascending 1:2 Dilution Series)

Triangle Test Presentation
(1 Stimulus, 2 Blanks)

Forced-Choice Evaluation
(Panelist identifies odd sample)

Record Correct/Incorrect
for each concentration

Calculate Individual Threshold
(Geometric mean of transition point)

Calculate Group Threshold
(Geometric mean of individual thresholds)

End: Report Best-Estimate
Group Threshold
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5a. Chemical Identification
(Mass Spectrum, RI)

5b. Sensory Detection
(Odor Description, Intensity)

6. Data Integration
(Aromagram vs. Chromatogram)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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